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Compound of Interest

Compound Name: 4-Allylbenzamide
CAS No.: 104699-51-6
Cat. No.: B021168
Get Quote
. J

Executive Summary

4-(2-Propenyl)benzamide (CAS: 104699-51-6) is a bifunctional aromatic scaffold characterized
by a polar primary amide and a lipophilic, reactive allyl group at the para position. In modern
drug discovery, it serves as a critical "divergent intermediate.” Its value lies in the orthogonality
of its functional groups: the amide provides a stable hydrogen-bonding pharmacophore often
targeting residues like Serine or Tyrosine in active sites (e.g., PARP, HDAC), while the allyl
handle allows for late-stage diversification via metathesis, cross-coupling, or oxidation.

Chemical Identity & Physical Properties[1][2][3][4]
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IUPAC Name

4-(2-Propenyl)benzamide

Common Name

4-Allylbenzamide

CAS Number

104699-51-6 (Ring-substituted)

Molecular Formula

Molecular Weight

161.20 g/mol

Structure

Benzene ring, C1:

, C4:

Physical State

Off-white to pale yellow crystalline solid

Solubility

Soluble in DMSO, MeOH, DMF; Sparingly
soluble in water

LogP (Predicted)

~1.4 (Lipophilic linker, polar headgroup)

Critical Distinction: Do not confuse with N-allylbenzamide (CAS 10283-95-1), where the allyl

group is attached to the nitrogen atom. This guide focuses strictly on the C4-ring substituted

isomer.

Synthetic Pathways

For research-scale preparation (gram to decagram), two primary routes are established based

on precursor availability and atom economy.

Route A: Amidation of 4-Allylbenzoic Acid (Scalable)

This route is preferred for bulk preparation as it avoids transition metal catalysts in the final

step.
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 Activation: 4-Allylbenzoic acid (CAS 1076-99-9) is treated with Thionyl Chloride (
) or Oxalyl Chloride to generate the acid chloride.

e Amidation: The crude acid chloride is added dropwise to a solution of aqueous Ammonia (

) or Ammonia in Dioxane at 0°C.

 Purification: Recrystallization from Ethanol/Water.

Route B: Suzuki-Miyaura Cross-Coupling (Modular)

This route is preferred when introducing the allyl group late-stage into a pre-functionalized
benzamide scaffold.

Coupling Partners: 4-Bromobenzamide + Allylboronic acid pinacol ester.

Catalyst System:

or

Conditions:

(base), Dioxane/Water (3:1), 80°C, 12h.

Note: Requires degassed solvents to prevent homocoupling of the allyl boronate.

Visualization: Synthetic Workflow

4-Allylbenzoic Acid SOCI2, Reflux > Acid Chloride
(CAS 1076-99-9) Intermediate

NH3 (ag), 0°C

Suzuki Coupling
Pd(dppf)CI2, K2CO3 >

4-Bromobenzamide

4-(2-Propenyl)benzamide
(Target Scaffold)

Allylboronic Acid
Pinacol Ester
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Figure 1: Two primary synthetic strategies. Route A (Grey) is preferred for scale; Route B (Red)
is preferred for diversity.

Reactivity Profile & Applications

The molecule acts as a "chassis" for divergent synthesis. The amide remains inert under many
conditions that functionalize the alkene, and vice versa.

The Allyl Handle (Lipophilic Domain)

The terminal alkene is the primary site for structural elaboration:

o Olefin Metathesis (RCM): Reaction with Grubbs Il catalyst and a second alkene tethered to
the amide nitrogen (or elsewhere) yields macrocyclic lactams, a privileged structure in kinase
inhibitors.

» Hydroboration-Oxidation: Converts the allyl group to a 3-hydroxypropyl chain (

), extending the linker to reach solvent-exposed regions of a protein pocket.

o Epoxidation: Reaction with m-CPBA yields the epoxide, which can be opened by amines to
form beta-amino alcohols (common in beta-blocker pharmacophores).

o Wohl-Ziegler Bromination: Radical bromination with NBS functionalizes the allylic position,
allowing for nucleophilic substitution to create branched derivatives.

The Amide Handle (Polar Domain)
o Dehydration: Treatment with

or Burgess reagent converts the amide to a Nitrile (CN).[1] 4-Allylbenzonitrile is a precursor
for tetrazoles (angiotensin Il receptor antagonists).

o Hoffman Rearrangement: Converts the amide to a primary Aniline. This is useful if the
benzamide is a "masked" aniline to protect the amine during earlier oxidative steps.

Visualization: Divergent Reactivity Map
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Figure 2: Divergent synthesis map. Green paths utilize the allyl group; Red paths utilize the
amide group.

Medicinal Chemistry Context
Pharmacophore Features[3][4][5][6][7]

e PARP Inhibitors: The benzamide moiety mimics the nicotinamide ring of

, binding to the donor site of Poly (ADP-ribose) polymerase (PARP). The allyl group projects
into the hydrophobic pocket, where it can be optimized for potency.

o Covalent Probes: While the allyl group is generally unreactive toward cysteine, it can be
isomerized to a styrene (vinyl group) via Ruthenium catalysis, creating a Michael acceptor
for covalent protein tagging.

Stability & Storage

o Oxidation: The terminal alkene is susceptible to slow auto-oxidation over months. Store
under Nitrogen at -20°C.

o Polymerization: Unlikely to polymerize spontaneously without a radical initiator, but
prolonged exposure to UV light should be avoided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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